Cas no 864941-26-4 (methyl N-2-(4-cyanobenzamido)thiophene-3-carbonylcarbamate)

• Product Name: methyl N-2-(4-cyanobenzamido)thiophene-3-carbonylcarbamate
• CAS No: 864941-26-4
• Molecular Formula: C₁₅H₁₁N₃O₄S
• Molecular Weight: 329.330541849136
• CID: 5805089
• PubChem ID: 4350300

methyl N-2-(4-cyanobenzamido)thiophene-3-carbonylcarbamate Properties

Names and Identifiers

• methyl (2-(4-cyanobenzamido)thiophene-3-carbonyl)carbamate
• Carbamic acid, N-[[2-[(4-cyanobenzoyl)amino]-3-thienyl]carbonyl]-, methyl ester
• SCHEMBL16264499
• F1358-0421
• AKOS024605390
• 864941-26-4
• methyl N-[2-[(4-cyanobenzoyl)amino]thiophene-3-carbonyl]carbamate
• methyl N-[2-(4-cyanobenzamido)thiophene-3-carbonyl]carbamate

• InChIKey： LFTYOPDKCIGLTI-UHFFFAOYSA-N
• Inchi： 1S/C15H11N3O4S/c1-22-15(21)18-13(20)11-6-7-23-14(11)17-12(19)10-4-2-9(8-16)3-5-10/h2-7H,1H3,(H,17,19)(H,18,20,21)
• SMILES： C(OC)(=O)NC(C1C=CSC=1NC(=O)C1=CC=C(C#N)C=C1)=O

Computed Properties

• Exact Mass: 329.04702701g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 4
• Monoisotopic Mass: 329.04702701g/mol
• Heavy Atom Count: 23
• Complexity: 522
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 137Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides